Cas no 69447-84-3 (4-Nitrophenylethylamine hydrobromide)

• Product Name: 4-Nitrophenylethylamine hydrobromide
• CAS No: 69447-84-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD07787604
• CID: 58978
• PubChem ID: 23453301
• Update Time: 2025-11-06

4-Nitrophenylethylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenylethylamine hydrobromide
• 2-(4-Nnitrophenyl)ethylamine hydrobromide
• 2-(4-nitrophenyl)ethanamine,hydrobromide
• 4-Nitrophenethylamine hydrobromide
• Benzeneethanamine, 4-nitro-, monohydrobromide
• 69447-84-3
• 4-Nitrophenylethylamine HBr
• 4-nitrophenylethyl amine hbr
• BCP14535
• FT-0645166
• AC-653
• 2-(4-Nitrophenyl)ethan-1-amine--hydrogen bromide (1/1)
• 2-(4-nitrophenyl)ethan-1-amine hydrobromide
• DTXSID80634302
• Benzeneethanamine, 4-nitro-, hydrobromide (1:1)
• AS-11036
• MFCD07787604
• SCHEMBL11379599
• EN300-53022
• AKOS005259929
• 2-(4-nitrophenyl)ethanamine;hydrobromide
• 4-Nitrophenyl Hydrobromide CAS No. 69447-84-3

• MDL： MFCD07787604
• Inchi： 1S/C8H10N2O2.BrH/c9-6-5-7-1-3-8(4-2-7)10(11)12;/h1-4H,5-6,9H2;1H
• InChI Key： IXEDXMYYHOYVRD-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 246.00000
• Monoisotopic Mass: 246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 71.84000
• LogP: 3.27760
• Vapor Pressure: No data available

4-Nitrophenylethylamine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Nitrophenylethylamine hydrobromide

Market Research and Analysis Report on 4-Nitrophenylethylamine Hydrobromide (69447-84-3)

4-Nitrophenylethylamine hydrobromide, identified by the CAS number 69447-84-3, is a compound of significant interest in the chemical and pharmaceutical industries. This compound has been extensively studied for its potential applications in drug development, particularly in the fields of neuroscience and cardiovascular research. The purpose of this report is to provide a comprehensive analysis of the current market landscape, including recent research findings, supplier dynamics, and global procurement demands.

The compound 4-Nitrophenylethylamine hydrobromide is a derivative of phenethylamine, a class of compounds known for their role in neurotransmitter synthesis. Its structure includes a nitro group attached to the phenyl ring, which confers unique chemical properties. Recent studies have highlighted its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those with neuroprotective or cardioprotective properties.

Market demand for 4-Nitrophenylethylamine hydrobromide has been driven by increasing research activities in academia and industry. The compound is widely used in preclinical studies to investigate its effects on neuronal function and cardiovascular health. Additionally, its role as an intermediate in drug discovery pipelines has further bolstered its market presence.

Global suppliers of 4-Nitrophenylethylamine hydrobromide are primarily located in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. Key players in this market are focusing on improving production efficiency and ensuring compliance with stringent regulatory standards. Procurement demands are highest from research institutions, pharmaceutical companies, and specialty chemical manufacturers.

In terms of research advancements, recent studies have explored the compound's potential as a modulator of neurotransmitter systems. For instance, investigations into its effects on dopamine and serotonin pathways have opened new avenues for its application in treating neurodegenerative disorders such as Parkinson's disease. Furthermore, preclinical trials have demonstrated its ability to influence cardiovascular function, suggesting potential therapeutic applications in ischemic heart disease.

The market outlook for 4-Nitrophenylethylamine hydrobromide remains positive, driven by ongoing research initiatives and increasing demand from the pharmaceutical sector. However, challenges such as regulatory hurdles and competition from alternative compounds may impact its market trajectory. Nonetheless, its versatility as a chemical building block positions it as a valuable asset in the development of innovative therapeutics.